Cas no 946311-26-8 (N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946311-26-8
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 5505093
• Update Time: 2025-07-14

N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-1-[(4-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H22N2O2/c1-15-7-9-18(10-8-15)13-24-14-19(11-12-21(24)25)22(26)23-20-6-4-5-16(2)17(20)3/h4-12,14H,13H2,1-3H3,(H,23,26)
• InChI Key： NRKBTEAYTSMUHM-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C(=O)C=CC=1C(NC1=CC=CC(C)=C1C)=O

Additional information on N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946311-26-8)

N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its CAS number 946311-26-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the pyridine class of heterocyclic compounds, which have been widely studied due to their diverse biological activities and potential therapeutic applications.

The structure of this compound features a pyridine ring substituted with various alkyl and aryl groups, which contribute to its unique chemical properties and biological interactions. The presence of 2,3-dimethylphenyl and 4-methylphenyl substituents suggests that this compound may exhibit specific binding affinities and metabolic pathways, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of novel pyridine derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological assays, including anti-inflammatory, antiviral, and anticancer activities. The specific arrangement of functional groups in N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide may contribute to its ability to interact with biological targets in a manner that is distinct from other known pyridine-based drugs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. The synthetic route not only highlights the synthetic prowess but also underscores the importance of structural optimization in achieving desired biological activity.

The pharmacological profile of N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been the subject of several preclinical studies. These studies have revealed intriguing insights into its potential mechanisms of action. For instance, the compound has demonstrated binding affinity to certain enzyme targets, suggesting its utility as a modulator of enzymatic pathways involved in diseases such as cancer and neurodegenerative disorders. Additionally, its ability to cross the blood-brain barrier has been explored, indicating potential applications in central nervous system (CNS) therapies.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide and biological targets. These studies have provided valuable insights into the binding modes and energetics of the compound with its intended receptors. By leveraging computational tools, researchers have been able to predict and optimize the pharmacokinetic properties of this molecule, thereby accelerating the drug discovery process.

In conclusion, N-(2,3-dimethylphenyl)-1-(4-methylphenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946311-26-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for developing novel therapeutic interventions. As research in this field continues to evolve, it is anticipated that additional insights into the pharmacological properties and potential applications of this compound will emerge.